Cas no 898358-09-3 (N-(2,2-dimethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide)

• Product Name: N-(2,2-dimethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide
• CAS No: 898358-09-3
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 5481005
• Update Time: 2025-05-30

N-(2,2-dimethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethoxyethyl)-N'-(3-methoxyphenyl)oxamide
• N-(2,2-dimethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide

• Inchi： 1S/C13H18N2O5/c1-18-10-6-4-5-9(7-10)15-13(17)12(16)14-8-11(19-2)20-3/h4-7,11H,8H2,1-3H3,(H,14,16)(H,15,17)
• InChI Key： LGVJLIYKHWWQFD-UHFFFAOYSA-N
• SMILES： C(NCC(OC)OC)(=O)C(NC1=CC=CC(OC)=C1)=O

Additional information on N-(2,2-dimethoxyethyl)-N'-(3-methoxyphenyl)ethanediamide

N-(2,2-Dimethoxyethyl)-N'-(3-Methoxyphenyl)Ethanediaamide: A Comprehensive Overview

N-(2,2-Dimethoxyethyl)-N'-(3-Methoxyphenyl)Ethanediaamide, commonly referred to by its CAS number 898358-09-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug design and development. Recent studies have shed light on its synthesis, characterization, and biological activity, making it a subject of extensive research.

The chemical structure of N-(2,2-Dimethoxyethyl)-N'-(3-Methoxyphenyl)Ethanediaamide comprises a central ethanediamide backbone with two distinct substituents. The first substituent is a 2,2-dimethoxyethyl group attached to one nitrogen atom, while the second is a 3-methoxyphenyl group attached to the other nitrogen atom. This combination creates a molecule with both aliphatic and aromatic components, which contributes to its diverse chemical reactivity and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to construct the ethanediamide framework. The use of microwave-assisted synthesis has further streamlined the process, offering higher yields and shorter reaction times compared to traditional methods. These developments underscore the compound's potential for large-scale production in both academic and industrial settings.

The biological activity of N-(2,2-Dimethoxyethyl)-N'-(3-Methoxyphenyl)Ethanediaamide has been a focal point of recent investigations. Studies have demonstrated its ability to modulate key enzymes and receptors involved in cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry highlights its inhibitory effects on certain kinases, suggesting its potential as a lead compound in anti-cancer drug development. Additionally, its ability to cross the blood-brain barrier has raised interest in its application for neurodegenerative diseases.

In terms of pharmacokinetics, the compound exhibits favorable absorption and distribution properties. Preclinical studies indicate that it achieves therapeutic concentrations in target tissues with minimal systemic toxicity. This profile makes it an attractive candidate for further preclinical testing and eventual clinical trials.

The structural versatility of N-(2,2-Dimethoxyethyl)-N'-(3-Methoxyphenyl)Ethanediaamide also lends itself to various chemical modifications. Researchers have explored substituent variations to enhance its bioavailability and efficacy. For example, introducing electron-withdrawing groups on the aromatic ring has been shown to improve enzyme inhibition potency. Such modifications highlight the compound's adaptability in drug design.

From an environmental perspective, the ecological impact of this compound has been evaluated through biodegradation studies. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This characteristic aligns with current trends toward sustainable chemistry practices.

In conclusion, N-(2,2-Dimethoxyethyl)-N'-(3-Methoxyphenyl)Ethanediaamide (CAS No: 898358-09-3) stands as a promising molecule with multifaceted applications in pharmaceutical research. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a valuable asset in drug discovery pipelines. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents.